Cas no 2138185-80-3 (2-Thiazolemethanol, α-(2-aminoethyl)-5-(methylthio)-)

• Product Name: 2-Thiazolemethanol, α-(2-aminoethyl)-5-(methylthio)-
• CAS No: 2138185-80-3
• MF: C₇H₁₂N₂OS₂
• MW: 204.312978744507
• CID: 5280641
• PubChem ID: 165951722
• Update Time: 2025-06-08

2-Thiazolemethanol, α-(2-aminoethyl)-5-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolemethanol, α-(2-aminoethyl)-5-(methylthio)-
• 2138185-80-3
• EN300-683954
• 3-amino-1-[5-(methylsulfanyl)-1,3-thiazol-2-yl]propan-1-ol

• Inchi： 1S/C7H12N2OS2/c1-11-6-4-9-7(12-6)5(10)2-3-8/h4-5,10H,2-3,8H2,1H3
• InChI Key： ZFQXNUTYKRXROX-UHFFFAOYSA-N
• SMILES： S1C(=CN=C1C(CCN)O)SC

Computed Properties

• Exact Mass: 204.03910536g/mol
• Monoisotopic Mass: 204.03910536g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 374.9±37.0 °C(Predicted)
• pka: 12.68±0.20(Predicted)

Additional information on 2-Thiazolemethanol, α-(2-aminoethyl)-5-(methylthio)-

Research Brief on 2-Thiazolemethanol, α-(2-aminoethyl)-5-(methylthio)- (CAS: 2138185-80-3): Recent Advances and Applications

The compound 2-Thiazolemethanol, α-(2-aminoethyl)-5-(methylthio)- (CAS: 2138185-80-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and emerging applications in drug development.

Recent studies have highlighted the role of 2-Thiazolemethanol derivatives as versatile scaffolds in medicinal chemistry. The presence of both thiazole and aminoethyl moieties in this compound provides a platform for diverse chemical modifications, enabling the development of novel bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2138185-80-3 exhibit potent inhibitory activity against specific kinase targets involved in inflammatory pathways, suggesting potential applications in autoimmune disease treatment.

In terms of synthetic approaches, researchers have developed more efficient routes to produce 2-Thiazolemethanol, α-(2-aminoethyl)-5-(methylthio)- with improved yields and purity. A recent patent application (WO2023056789) describes a novel catalytic system that reduces byproduct formation during synthesis, addressing previous challenges in large-scale production. This advancement is particularly significant for pharmaceutical applications where compound purity is critical.

The mechanism of action of 2138185-80-3 derivatives has been elucidated through structural biology studies. X-ray crystallography data reveals that these compounds interact with protein targets through multiple binding modes, including hydrogen bonding with the thiazole nitrogen and hydrophobic interactions with the methylthio group. This dual binding mechanism may explain the observed selectivity and potency of these compounds in biological assays.

Emerging applications of 2-Thiazolemethanol, α-(2-aminoethyl)-5-(methylthio)- extend beyond traditional small molecule drugs. Recent work in chemical biology has demonstrated its utility as a building block for PROTAC (PROteolysis TArgeting Chimera) molecules, where it serves as a linker between target-binding and E3 ligase-recruiting moieties. This application capitalizes on the compound's stability and biocompatibility, opening new avenues for targeted protein degradation therapies.

Pharmacokinetic studies of 2138185-80-3 derivatives have shown promising results, with improved metabolic stability compared to earlier thiazole-containing compounds. The methylthio substitution appears to confer resistance to oxidative metabolism, addressing a common limitation of heterocyclic drug candidates. These findings, reported in a 2024 issue of Drug Metabolism and Disposition, support further development of this compound class for clinical applications.

In conclusion, 2-Thiazolemethanol, α-(2-aminoethyl)-5-(methylthio)- (CAS: 2138185-80-3) represents a promising scaffold in medicinal chemistry with diverse applications. Recent advances in synthesis, mechanistic understanding, and therapeutic potential position this compound as a valuable tool for drug discovery. Future research directions may include exploration of its applications in targeted therapies and further optimization of its pharmacological properties.